Cas no 692889-71-7 (tert-Butyl N-2-(Pyridin-4-yl)-1,3-thiazol-4-ylcarbamate)

• Product Name: tert-Butyl N-2-(Pyridin-4-yl)-1,3-thiazol-4-ylcarbamate
• CAS No: 692889-71-7
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• MDL: MFCD24467297
• CID: 1733935
• PubChem ID: 53241957
• Update Time: 2025-04-21

tert-Butyl N-2-(Pyridin-4-yl)-1,3-thiazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(4-pyridinyl)-4-thiazolyl]-, 1,1-dimethylethyl ester
• tert-butyl 2-(pyridin-4-yl)thiazol-4-ylcarbamate
• SBWCFJQHZQVNBN-UHFFFAOYSA-N
• AS-47547
• MFCD24467297
• 692889-71-7
• AKOS027337739
• tert-Butyl (2-(pyridin-4-yl)thiazol-4-yl)carbamate
• tert-butyl N-(2-pyridin-4-yl-1,3-thiazol-4-yl)carbamate
• SCHEMBL3258037
• EN300-134601
• 2-(Pyrid-4-yl)-4-(t-butoxycarbonylamino)-thiazole
• N-[2-(4-pyridinyl)-4-thiazolyl]-carbamic acid 1,1-dimethylethyl ester
• tert-Butyl(2-(pyridin-4-yl)thiazol-4-yl)carbamate
• tert-butyl N-[2-(pyridin-4-yl)-1,3-thiazol-4-yl]carbamate
• DB-299071
• F14247
• tert-Butyl N-2-(Pyridin-4-yl)-1,3-thiazol-4-ylcarbamate

• MDL： MFCD24467297
• Inchi： 1S/C13H15N3O2S/c1-13(2,3)18-12(17)16-10-8-19-11(15-10)9-4-6-14-7-5-9/h4-8H,1-3H3,(H,16,17)
• InChI Key： SBWCFJQHZQVNBN-UHFFFAOYSA-N
• SMILES： S1C=C(N=C1C1C=CN=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles